
An In-depth Technical Guide on the Physical
Properties of 1-Iodopropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Iodopropane

Cat. No.: B042940 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of 1-
iodopropane, tailored for researchers, scientists, and professionals in drug development. The

document presents quantitative data in a structured format, details experimental methodologies

for property determination, and includes a visualization of the structure-property relationships.

Physical Properties of 1-Iodopropane
1-Iodopropane (also known as n-propyl iodide) is a colorless liquid that may discolor when

exposed to air and light.[1][2] It is an important alkylating agent and intermediate in various

organic syntheses, including the manufacturing of pharmaceuticals. A thorough understanding

of its physical properties is crucial for its application and for the design of chemical processes.

The key physical properties of 1-iodopropane are summarized in the table below for easy

reference and comparison.
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Property Value Conditions

Boiling Point 101-102 °C
at 1013 mbar (standard

atmospheric pressure)[3][4][5]

103 °C at 1013 mbar[6]

Density 1.743 g/mL at 25 °C[2][3]

1.7780 g/mL (1778.0 kg·m⁻³) at 0 °C

1.6918 g/mL (1691.8 kg·m⁻³) at 50 °C

Molar Mass 169.99 g/mol

Melting Point -101 °C

Vapor Pressure 43 mmHg at 25 °C[3]

Refractive Index 1.504 at 20 °C (n20/D)[3][4][5]

Experimental Protocols
Accurate determination of the physical properties of a compound like 1-iodopropane relies on

standardized experimental procedures. Below are detailed methodologies for measuring its

boiling point and density.

This method, also known as the Thiele tube method, is a common and efficient way to

determine the boiling point of a small quantity of liquid.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating mantle or Bunsen burner
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Mineral oil or other suitable heating bath fluid

Sample of 1-iodopropane

Procedure:

A small amount of 1-iodopropane is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then placed in a Thiele tube filled with a heating bath fluid, such as

mineral oil.

The Thiele tube is heated gently and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.

To confirm the boiling point, the heating is stopped, and the temperature at which the liquid is

drawn back into the capillary tube is noted. This temperature should be very close to the

boiling point.

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,

which allows for the precise measurement of the volume of a liquid.

Materials:

Pycnometer (e.g., 50 cm³)

Analytical balance (precision of ±0.0001 g)

Thermostatic bath
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Sample of 1-iodopropane

Distilled water (for calibration)

Traveling microscope (for precise level reading)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is then filled with distilled water and placed in a thermostatic bath at a

specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

The water level is adjusted precisely to the calibration mark on the capillary, and the mass of

the pycnometer filled with water is measured. This allows for the calculation of the exact

volume of the pycnometer at that temperature.

The pycnometer is then emptied, dried, and filled with 1-iodopropane.

The filled pycnometer is again brought to the desired temperature in the thermostatic bath.

The level of 1-iodopropane is adjusted to the calibration mark, and the total mass is

measured.

The density of 1-iodopropane is calculated by dividing the mass of the liquid by the

calibrated volume of the pycnometer.

Structure-Property Relationships
The physical properties of 1-iodopropane are directly influenced by its molecular structure.

The following diagram illustrates the key relationships between the structural features of the

molecule and its boiling point and density.
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Molecular Structure of 1-Iodopropane

Physical Properties

Influencing Structural Factors

CH₃-CH₂-CH₂-I

High Molar Mass (169.99 g/mol)

Strong van der Waals Forces

Polar C-I Bond

Heavy Iodine Atom

High Boiling Point (101-102 °C)High Density (1.743 g/mL)

increases mass per unit volume

contributes to

requires more energy to overcome

enhances dipole-dipole interactionscontributes significantly to mass

significantly increases

Click to download full resolution via product page

Caption: Relationship between 1-Iodopropane's structure and its physical properties.

The relatively high boiling point of 1-iodopropane compared to propane is a result of stronger

intermolecular van der Waals forces. These forces are enhanced by the molecule's larger size

and greater number of electrons due to the presence of the iodine atom, as well as dipole-
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dipole interactions arising from the polar carbon-iodine bond. The high density of 1-
iodopropane is primarily attributed to the high atomic mass of the iodine atom, which

significantly increases the overall molecular mass without a proportional increase in molecular

volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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